Cas no 90985-68-5 (3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid)

• Product Name: 3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid
• CAS No: 90985-68-5
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 61467
• PubChem ID: 10999971
• Update Time: 2025-04-19

3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Acetyloxy)-3,5-dimethoxyphenyl]-2-propenoic acid
• (2E)-3-(4-Acetoxy-3,5-dimethoxyphenyl)acrylic acid
• 3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid
• SCHEMBL2491158
• 3-(4-Acetoxy-3,5-dimethoxyphenyl)acrylic acid
• bmse010106
• 4-acetoxy-3,5-dimethoxy cinnamic acid
• (E)-3-(4-acetyloxy-3,5-dimethoxyphenyl)prop-2-enoic acid
• 3-[4-(Acetyloxy)-3,5-dimethoxycinnamic acid
• 90985-68-5
• Sinapic acid acetate
• 3-(4-(Acetyloxy)-3,5-dimethoxyphenyl)-2-propenoic acid

• Inchi： 1S/C13H14O6/c1-8(14)19-13-10(17-2)6-9(4-5-12(15)16)7-11(13)18-3/h4-7H,1-3H3,(H,15,16)/b5-4+
• InChI Key： ATOGPJBNWPDOAB-SNAWJCMRSA-N
• SMILES： O(C(C)=O)C1C(=CC(/C=C/C(=O)O)=CC=1OC)OC

Computed Properties

• Exact Mass: 266.07903816g/mol
• Monoisotopic Mass: 266.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.263
• Melting Point: 188-193 ºC
• Boiling Point: 385 °C at 760 mmHg
• Flash Point: 142.2 °C
• PSA: 82.06000
• LogP: 1.72690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives